Cas no 4427-76-3 (sym-homospermidine)

• Product Name: sym-homospermidine
• CAS No: 4427-76-3
• Molecular Formula: C₈H₂₁N₃
• Molecular Weight: 159.27244
• CID: 929399
• PubChem ID: 368

sym-homospermidine Properties

Names and Identifiers

• sym-homospermidine
• 1,4-Butanediamine, N-(4-aminobutyl)-
• 1,6,11-triazaundecane
• N-(4-AMINOBUTYL)-1,4-BUTANEDIAMINE
• N1-(4-aminobutyl)butane-1,4-diamine
• N-(4-Aminobutyl)-1,4-butanediamine, 9CI
• 1,9-diamino-5-azanonane
• Homospermidine
• SCHEMBL138047
• AKOS015855215
• EN300-7434636
• 4427-76-3
• N-(4-aminobutyl)butane-1,4-diamine
• C06366
• n-(4-aminobutyl)-1,4-diaminobutane
• Q3882311
• bis(4-aminobutyl)amine
• 4,4'-IMINOBIS(BUTYLAMINE)
• N'-(4-aminobutyl)butane-1,4-diamine
• DTXSID00196098
• CHEBI:16554
• 0IJ25X1H4R
• 1,4-BUTANEDIAMINE, N1-(4-AMINOBUTYL)-
• sym-Homospermidine-d4 Trihydrochloride
• BDBM50032505
• 4,4'-Diaminodibutylamine
• FT-0669237
• CHEMBL36119
• UNII-0IJ25X1H4R
• DIBUTYLAMINE, 4,4'-DIAMINO-
• G66120

• InChIKey： UODZHRGDSPLRMD-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H21N3/c9-5-1-3-7-11-8-4-2-6-10/h11H,1-10H2
• SMILES： C(CCNCCCCN)CN

Computed Properties

• Exact Mass: 159.17373
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 8
• Monoisotopic Mass: 159.174
• Heavy Atom Count: 11
• Complexity: 58.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 64.1A^2

Experimental Properties

• PSA: 64.07
• Refractive Index: 1.475
• Boiling Point: 259.1°C at 760 mmHg
• Melting Point: 16-17 °C
• Flash Point: 127.3°C
• Density: 0.901

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Dialkylamines